Cas no 53552-19-5 (2,1,3-Benzothiadiazol-4-amine,5-methyl-)

2,1,3-Benzothiadiazol-4-amine,5-methyl- structure
53552-19-5 structure
Product Name:2,1,3-Benzothiadiazol-4-amine,5-methyl-
CAS No:53552-19-5
MF:C7H7N3S
MW:165.215579271317
CID:380226
PubChem ID:960719
Update Time:2025-04-19

2,1,3-Benzothiadiazol-4-amine,5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzothiadiazol-4-amine,5-methyl-
    • AKOS000111094
    • 4-amino-5-methyl-benz-2,1,3-thiadiazole
    • EN300-2008032
    • 4-Amino-5-methyl-2,1,3-benzothia(S IV)diazole
    • 5-Methylbenzo[c][1,2,5]thiadiazol-4-amine
    • Z57441620
    • 53552-19-5
    • 3338-93-0
    • CHEMBL1369452
    • SMR000291090
    • 5-Methyl-2,1,3-benzothiadiazol-4-amine, AldrichCPR
    • BS-37850
    • BB 0246025
    • NCGC00245408-01
    • DTXSID90201766
    • 5-methyl-2,1,3-benzothiadiazol-4-amine
    • 5-Methyl-benzo[1,2,5]thiadiazol-4-ylamine
    • MFCD00185827
    • HMS2727I21
    • CS-0238765
    • MLS000718822
    • 2,1,3-Benzothia(S IV)diazole, 4-amino-5-methyl-
    • Inchi: 1S/C7H7N3S/c1-4-2-3-5-7(6(4)8)10-11-9-5/h2-3H,8H2,1H3
    • InChI Key: HREWQZHLWPVDGL-UHFFFAOYSA-N
    • SMILES: S1N=C2C=CC(C)=C(C2=N1)N

Computed Properties

  • Exact Mass: 165.036
  • Monoisotopic Mass: 165.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • Density: 1.399
  • Boiling Point: 310.8°C at 760 mmHg
  • Flash Point: 141.8°C
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